2,3-dimethoxy-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)benzamide

• IUPAC Name: 2,3-dimethoxy-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]benzamide
• InChI: InChI=1S/C13H15N3O4/c1-8-15-11(20-16-8)7-14-13(17)9-5-4-6-10(18-2)12(9)19-3/h4-6H,7H2,1-3H3,(H,14,17)
• InChI Key: TZOKQUMINIWRKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)CNC(=O)C2=C(C(=CC=C2)OC)OC
• Molecular Formula: C13H15N3O4
• Molecular Weight: 277.28 g/mol

Description

Benzamides are a significant class of amide compounds. These compounds have been widely used in medical, industrial, biological and potential drug industries. They have applications in various fields such as the treatment of cancer, hypercholesterolemia, anti-tumour, anti-microbial, antibacterial, anti-fungal, antioxidant, analgesic, and anti-inflammatory.

Synthesis Analysis

While specific synthesis methods for “2,3-dimethoxy-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)benzamide” are not available, benzamide compounds are often synthesized starting from benzoic acid derivatives and amine derivatives.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic methods, including IR, 1H NMR, 13C NMR, and elemental methods.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various methods. These properties include melting point, color, infrared spectrum, assay percent range, and physical form.

Scientific Research Applications

Antioxidant Activity

• Researchers have investigated the antioxidant potential of this compound. . These properties make it relevant for applications in health supplements, cosmetics, and food preservation.

Antibacterial Properties

• The same benzamide derivatives were also tested for in vitro antibacterial activity against both gram-positive and gram-negative bacteria. . This suggests potential applications in developing novel antibacterial agents.

Anti-Cancer Evaluation

• While specific studies on this compound are limited, related benzamides have been explored for their anticancer properties. . Further research could explore similar effects for our compound.

Anti-Inflammatory and Analgesic Properties

• . Investigating its potential in pain management and inflammation control could be valuable.

Drug Discovery and Medicinal Chemistry

• Benzamides play a crucial role in drug discovery. Their diverse biological activities make them attractive candidates for developing new medications. .

Industrial Applications

• Beyond the biological realm, benzamides find applications in various industrial sectors. . Our compound’s unique structure might offer advantages in these areas.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system it interacts with. For example, some benzamides exhibit antioxidant activity by scavenging free radicals.

Safety and Hazards

Safety and hazards associated with a compound depend on its structure and properties. Some compounds may cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Future research could focus on exploring the potential applications of “2,3-dimethoxy-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)benzamide” in various fields, such as medicine and industry, based on its structure and properties.